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Compound of Interest

Compound Name: Pyrazine-2-N-cyanoamidine

CAS No.: 1053656-81-7

Cat. No.: B1453349

Get Quote

Executive Summary & Chemical Identity
Pyrazine-2-N-cyanoamidine (CAS: 1053656-81-7) is a specialized heterocyclic building block,

primarily utilized in the synthesis of antiviral therapeutics (e.g., Favipiravir analogs) and

complex agrochemicals.[1] Structurally, it consists of a pyrazine ring substituted at the 2-

position with an N-cyanoamidine moiety.[1]

This functional group (

) imparts unique reactivity but also introduces specific stability and safety challenges,
particularly regarding hydrolysis and potential cyanide release under extreme stress. This guide
outlines the rigorous protocols required to maintain the integrity of this reagent and ensure
operator safety.

Physicochemical Profile[2]
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Property Specification

Chemical Name Pyrazine-2-N-cyanoamidine

Synonyms
N-cyano-2-pyrazinecarboxamidine; N-

cyanopyrazine-2-carboximidamide

CAS Number 1053656-81-7

Molecular Formula

Molecular Weight 147.14 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

pKa (Predicted) ~7.5 (Amidine moiety)

Melting Point >150°C (Decomposition likely)

Hazard Identification & Toxicology
While specific toxicological data (LD50) for this intermediate is limited in public registries, its

structural motifs dictate a "Treat as Toxic" approach.

Core Hazards (GHS Classification)
Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed or inhaled).

Skin/Eye Irritation: Category 2/2A (Causes skin irritation and serious eye irritation).

Specific Target Organ Toxicity: May cause respiratory irritation.

The "Cyanide" Risk Factor
The N-cyano group (

) is generally stable under neutral conditions. However, it is not thermodynamically inert.

Acid Contact: Contact with strong mineral acids (HCl,
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) can catalyze hydrolysis. While the primary degradation pathway yields the acylurea or
amide, extreme conditions can theoretically liberate Hydrogen Cyanide (HCN) gas.

Thermal Decomposition: Combustion will release

and HCN vapors.

Critical Safety Rule: Never mix Pyrazine-2-N-cyanoamidine with strong acids outside of a

controlled, well-ventilated reactor.

Storage and Stability Protocol
The amidine functionality is moisture-sensitive. Hydrolysis leads to the formation of Pyrazine-2-

carboxamide, rendering the reagent useless for cyclization reactions.

Storage Lifecycle
Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Hygroscopic. Store under Argon or Nitrogen atmosphere.

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture

ingress.

Stability Logic Diagram
The following diagram illustrates the degradation pathways that necessitate strict storage

controls.
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Figure 1: Degradation pathways of Pyrazine-2-N-cyanoamidine. Moisture leads to amide

formation, while strong acids can trigger complex decomposition.

Operational Handling Workflow
To ensure data integrity and operator safety, the following workflow must be adopted for all

synthesis operations involving >100 mg of substance.

Personal Protective Equipment (PPE)
Respiratory: N95/P2 mask minimum; Full-face respirator with multi-gas cartridge (Organic

Vapor/Acid Gas) recommended for scale-up (>10g).

Dermal: Double nitrile gloves (0.11 mm minimum thickness).

Engineering Controls: All weighing and transfer must occur inside a certified Chemical Fume

Hood.[2]

Handling Process Flow
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Figure 2: Step-by-step operational workflow to minimize moisture exposure and exposure risks.

Experimental Best Practices
Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.

This prevents condensation of atmospheric water onto the cold solid, which accelerates

hydrolysis.
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Solvent Choice: Dissolve in anhydrous DMSO or DMF. Avoid protic solvents (water, ethanol)

if the solution is to be stored for >1 hour.

Reaction Monitoring: Monitor purity via HPLC or TLC (Mobile Phase: DCM/MeOH 9:1). The

appearance of a lower Rf spot usually indicates hydrolysis to the amide.

Waste Disposal & Decontamination
Disposal protocols must account for the "N-cyano" functionality, which some regulatory bodies

classify alongside cyanides.

Spill Cleanup
Do NOT use acidic cleaning agents.

Isolate: Evacuate the immediate area if dust is airborne.

Neutralize: Cover the spill with a Basic Oxidizing Solution (10% Sodium Hypochlorite

[Bleach] + dilute NaOH). This converts any potential cyanide species into cyanate (less toxic)

and oxidizes the organic framework.

Collect: Absorb with vermiculite or sand. Place in a sealed container labeled "Hazardous

Waste - Toxic Organic".

Waste Stream Segregation
Stream A (Preferred): High-BTU Organic Waste (Incineration). This ensures complete

destruction of the N-CN bond.

Stream B (Alternative): Aqueous Cyanide Waste (pH > 11). Only use if the material is in an

aqueous stream.

Prohibited: Do not mix with acidic waste streams (e.g., acid digestions, HPLC waste with

TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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